Cas no 63160-13-4 (Davis Oxaziridine)

• Product Name: Davis Oxaziridine
• CAS No: 63160-13-4
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• MDL: MFCD03931864
• CID: 58002
• PubChem ID: 320405
• Update Time: 2025-06-08

Davis Oxaziridine Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine
• Davis Oxaziridine
• 2-(benzenesulfonyl)-3-phenyloxaziridine
• 3-phenyl-2-(phenylsulfonyl)Oxaziridine
• 3-Phenyl-2-(phenylsulfonyl)-oxaziridine
• 2-(benzenesulfonyl)-3-phenyl-oxaziridine
• 2-(Phenylsulfonyl)-3-phenyloxaziridine
• Oxaziridine, 3-phenyl-2-(phenylsulfonyl)-
• NSC377129
• zlchem 715
• ZLD0168
• MKHGVMIXRPGHOO-UHFFFAOYSA-N
• N-(benzenesulfonyl)phenyloxaziridine
• BCP25532
• 3-phenyl-2-phenylsulfo

• MDL： MFCD03931864
• Inchi： 1S/C13H11NO3S/c15-18(16,12-9-5-2-6-10-12)14-13(17-14)11-7-3-1-4-8-11/h1-10,13H
• InChI Key： MKHGVMIXRPGHOO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C2C=CC=CC=2)O1)(=O)=O

Computed Properties

• Exact Mass: 261.04600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Topological Polar Surface Area: 58.1

Experimental Properties

• PSA: 58.06000
• LogP: 3.34000

Additional information on Davis Oxaziridine

Davis Oxaziridine: A Comprehensive Overview

Oxaziridines are a class of heterocyclic compounds that have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. Among these, the compound with CAS No 63160-13-4, commonly referred to as Davis Oxaziridine, stands out due to its unique chemical properties and versatile applications. This article delves into the structural characteristics, synthesis methods, and recent advancements in the utilization of Davis Oxaziridine.

Davis Oxaziridine is a five-membered ring compound consisting of one oxygen atom and one nitrogen atom, with two double bonds that contribute to its aromaticity. The molecule's structure allows for a wide range of reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for constructing complex molecular frameworks, particularly in the development of bioactive compounds.

The synthesis of Davis Oxaziridine has been optimized through various methodologies over the years. One of the most efficient routes involves the oxidation of oxazolidinones using oxidizing agents such as mCPBA (meta-chloroperbenzoic acid). This method not only ensures high yield but also maintains the integrity of the oxaziridine ring structure. Researchers have also explored alternative oxidizing agents to enhance sustainability and reduce environmental impact.

In terms of applications, Davis Oxaziridine has found extensive use in medicinal chemistry. Its ability to participate in [2+2] cycloaddition reactions has made it an invaluable tool for constructing bicyclic systems, which are often associated with potent biological activities. For instance, recent studies have demonstrated its role in the synthesis of antiviral agents targeting RNA viruses.

Beyond medicine, Davis Oxaziridine has shown promise in materials science. Its inherent aromaticity and electron-deficient nature make it suitable for applications in optoelectronic materials. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs), where it contributes to enhanced emission efficiency and stability.

Recent advancements in computational chemistry have further elucidated the electronic properties of Davis Oxaziridine. Quantum mechanical studies have revealed that its reactivity is significantly influenced by substituent effects at specific positions on the ring. This understanding has paved the way for tailored modifications to optimize its performance in various chemical reactions.

In conclusion, Davis Oxaziridine (CAS No 63160-13-4) is a multifaceted compound with a rich history and an even brighter future in chemical research and industry. Its unique properties continue to drive innovation across diverse fields, ensuring its relevance in cutting-edge scientific endeavors.